Cas no 25939-02-0 (Benzenecarbohydrazonoylchloride, 4-fluoro-N-phenyl-)

• Product Name: Benzenecarbohydrazonoylchloride, 4-fluoro-N-phenyl-
• CAS No: 25939-02-0
• MF: C₁₃H₁₀ClFN₂
• MW: 248.683305263519
• CID: 281696
• PubChem ID: 33245
• Update Time: 2025-04-19

Benzenecarbohydrazonoylchloride, 4-fluoro-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenecarbohydrazonoylchloride, 4-fluoro-N-phenyl-
• 4-Fluoro-N-phenylbenzenecarbohydrazonoyl chloride
• DTXSID101233279
• 25939-02-0

• Inchi： 1S/C13H10ClFN2/c14-13(10-6-8-11(15)9-7-10)17-16-12-4-2-1-3-5-12/h1-9,16H
• InChI Key： DWSYVIYQPRXBEU-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=CC=1)F)=NNC1C=CC=CC=1

Computed Properties

• Exact Mass: 248.0518
• Monoisotopic Mass: 248.0516542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.7
• Topological Polar Surface Area: 24.4Ų

Experimental Properties

• PSA: 24.39